5-Methyl-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 5-methyl-1H-pyrazole-3-carboxylic acid
• InChI: InChI=1S/C5H6N2O2/c1-3-2-4(5(8)9)7-6-3/h2H,1H3,(H,6,7)(H,8,9)
• InChI Key: WSMQKESQZFQMFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1)C(=O)O
• Molecular Formula: C5H6N2O2
• DSSTOX Substance ID: DTXSID50193198
• Molecular Weight: 126.11 g/mol
• CAS RN: 402-61-9, 696-22-0

Description

AS057278 is a potent, selective, orally active, and blood-brain barrier penetrant non-peptidic D-amino acid oxidase inhibitor. It has shown potential anti-psychotic properties by enhancing NMDA neurotransmission through the inhibition of D-amino acid oxidase, which increases the levels of D-serine, an endogenous full agonist at the glycine site of NMDA receptors .

Scientific Research Applications

AS057278 has been extensively studied for its potential anti-psychotic properties. It has been shown to normalize phencyclidine-induced prepulse inhibition and hyperlocomotion in animal models, suggesting its potential use in treating cognitive impairment and positive symptoms of schizophrenia. Additionally, AS057278 has applications in studying the role of D-amino acid oxidase in various biological processes and its potential as a therapeutic target for other neurological disorders .

Mechanism of Action

AS057278 exerts its effects by inhibiting D-amino acid oxidase, the enzyme responsible for the oxidative degradation of D-serine. By inhibiting this enzyme, AS057278 increases the levels of D-serine, which enhances NMDA receptor function. This mechanism targets the NMDA receptor hypoactivity, considered one of the primary causes of schizophrenia .

Safety and Hazards

5-Methyl-1H-pyrazole-3-carboxylic acid can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It should be stored at room temperature and kept away from oxidizing agents.

Future Directions

Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. They are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. Therefore, 5-Methyl-1H-pyrazole-3-carboxylic acid could be considered as a precursor structure for further design of pesticides.

Biochemical Analysis

Biochemical Properties

5-Methyl-1H-pyrazole-3-carboxylic acid is known to be a potent and selective D-amino acid oxidase (DAO) inhibitor . DAO is an enzyme that plays a crucial role in the metabolism of D-amino acids, and the inhibition of DAO by this compound can protect cells from oxidative stress induced by D-Serine .

Cellular Effects

The cellular effects of this compound are primarily related to its role as a DAO inhibitor . By inhibiting DAO, this compound can potentially influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding to the DAO enzyme, thereby inhibiting its activity . This interaction can lead to changes in gene expression and cellular metabolism, particularly in relation to the metabolism of D-amino acids .

Temporal Effects in Laboratory Settings

It is known that this compound is stable and soluble in dimethyl sulfoxide .

Metabolic Pathways

This compound is involved in the metabolic pathways related to the metabolism of D-amino acids, particularly through its interaction with the DAO enzyme .

Preparation Methods

The synthesis of AS057278 involves the reaction of specific chemical precursors under controlled conditions. The compound is synthesized through a series of steps that include the formation of intermediate compounds, followed by purification and characterization to ensure the desired purity and activity. Industrial production methods involve scaling up the synthetic route while maintaining the reaction conditions to achieve high yield and purity .

Chemical Reactions Analysis

AS057278 undergoes various chemical reactions, including oxidation and reduction. Common reagents used in these reactions include oxidizing agents and reducing agents, which facilitate the conversion of AS057278 into its active form. The major products formed from these reactions are intermediates that contribute to the compound’s pharmacological activity .

Comparison with Similar Compounds

AS057278 is compared with other D-amino acid oxidase inhibitors such as sodium benzoate, compound 8, and NPCA. While all these compounds inhibit D-amino acid oxidase, AS057278 is unique in its potency, selectivity, and ability to penetrate the blood-brain barrier. This makes it a promising candidate for further research and potential therapeutic applications .

Synthesis routes and methods

Procedure details

To a solution of 1-[5-chloro-2-(4-methoxy-benzyloxy)-benzyl]-5-methyl-1H-pyrazole-3-carboxylic acid ethyl ester, 13, 0.28 g (0.6 mmol) in EtOH (2 mL) was added a solution of LiOH (0.15 g in 0.5 ml H2O). The resulting mixture was heated at 100° C. on microwave for 10 minutes. The mixture was poured into water (20 mL) and extracted with EtOAc (3×15 mL). The organic layers were combined, washed with brine (30 mL), dried (MgSO4) and the volatiles removed in vacuo to yield 5-chloro-2-(4-methoxy-benzyloxy)-benzyl]-5-methyl-1H-pyrazole-3-carboxylic acid, 14 as a white solid.